Cas no 64305-97-1 ((1R,8aα)-Decahydro-4aβ-methyl-8-methylene-2α-isopropylnaphthalene-1α,5β-diol)

• Product Name: (1R,8aα)-Decahydro-4aβ-methyl-8-methylene-2α-isopropylnaphthalene-1α,5β-diol
• CAS No: 64305-97-1
• MF: C₁₅H₂₆O₂
• MW: 238.365745067596
• CID: 528423
• Update Time: 2024-03-01

(1R,8aα)-Decahydro-4aβ-methyl-8-methylene-2α-isopropylnaphthalene-1α,5β-diol Chemical and Physical Properties

Names and Identifiers

• 1,5-Naphthalenediol,decahydro-4a-methyl-8-methylene-2-(1-methylethyl)-,(1R,2S,4aS,5S,8aR)-
• (1R,8aα)-Decahydro-4aβ-methyl-8-methylene-2α-isopropylnaphthalene-1α,5β-diol
• 1,5-Naphthalenediol,decahydro-4a-methyl-8-methylene-2-(1-methylethyl)-,[1R-(1a,2a,4ab,5b,8aa)]-
• Chaenocephalol
• CID 101324785
• 1,5-Naphthalenediol, decahydro-4a-methyl-8-methylene-2-(1-methylethyl)-, (1R,2S,4aS,5S,8aR)-
• Voleneol
• (1S,2S,4aR,5R,8aS)-2-Isopropyl-4a-methyl-8-methylenedecahydro-1,5-naphthalenediol
• (+)-Polydactin B
• 1b6a-dihydroxy-4-(15)-eudesmene
• 1beta,6alpha-dihydroxy-4(14)-eudesmene
• 1beta,6alpha-Dihydroxyeudesm-4(15)-ene
• 7-Epi-eudesm-4(15)-ene-1beta,6beta-diol
• Eudesm-4(15)-ene-1beta,6alpha-diol
• [1S-(1alpha,2beta,4aalpha,5alpha,8abeta)]-Decahydro-4a-methyl-8-methylene-2-(1-methylethyl)-1,5-naphthalenediol
• [1S-(1alpha,2beta,4abeta,5beta,8aalpha)]-Decahydro-4a-methyl-8-methylene-2-(1-methylethyl)-1,5-naphthalenediol
• Platambin
• Polydactin B

• Inchi： 1S/C15H26O2/c1-9(2)11-7-8-15(4)12(16)6-5-10(3)13(15)14(11)17/h9,11-14,16-17H,3,5-8H2,1-2,4H3/t11-,12-,13-,14+,15+/m0/s1
• InChI Key： WKKJGHCXVKEJNU-BTFPBAQTSA-N
• SMILES： O[C@@H]1[C@H](C(C)C)CC[C@]2(C)[C@H](CCC(=C)[C@H]21)O

Computed Properties

• Exact Mass: 238.193
• Monoisotopic Mass: 238.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 2.414

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 346.8±42.0 °C(Predicted)
• pka: 14.74±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids